Cas no 61564-31-6 (Benzenamine, 3-(diphenylphosphinyl)-N,N-dimethyl-)

• Product Name: Benzenamine, 3-(diphenylphosphinyl)-N,N-dimethyl-
• CAS No: 61564-31-6
• MF: C₂₀H₂₀NOP
• MW: 321.352665901184
• CID: 474652
• PubChem ID: 71394567
• Update Time: 2025-04-19

Benzenamine, 3-(diphenylphosphinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(diphenylphosphinyl)-N,N-dimethyl-
• 3-diphenylphosphoryl-N,N-dimethylaniline
• 3-(Diphenylphosphoryl)-N,N-dimethylaniline
• DTXSID70816251
• 61564-31-6

• Inchi： 1S/C20H20NOP/c1-21(2)17-10-9-15-20(16-17)23(22,18-11-5-3-6-12-18)19-13-7-4-8-14-19/h3-16H,1-2H3
• InChI Key： DXQUGLWISMSDBR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=C(C=1)N(C)C)=O

Computed Properties

• Exact Mass: 321.1284
• Monoisotopic Mass: 321.128251259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.39200